4-(1-hydroxycyclopropyl)phenol
Overview
Description
4-(1-Hydroxycyclopropyl)phenol is a compound that has attracted attention from various fields of research because of its unique properties and potential applications. It has a molecular formula of C9H10O2 . The average mass is 152.190 Da and the monoisotopic mass is 152.083725 Da .
Synthesis Analysis
The synthesis of phenolic compounds like this compound can be achieved through various methods. One such method involves the ipso-hydroxylation of arylboronic acids in ethanol, using a combination of aqueous hydrogen peroxide as the oxidant and H2O2/HBr as the reagent . Another approach involves the use of CuFe2O4 Magnetic Nanoparticles (MNPs) as a catalyst for the preparation of phenols from phenyl boronic acids .Molecular Structure Analysis
The molecular structure of this compound consists of a phenol moiety. Phenol itself is a benzene ring that is substituted with a hydroxyl group . The H atom of the O-H bond in phenol can form a H-bond with the O atom in another phenol molecule, constituting intramolecular H-boning .Chemical Reactions Analysis
Phenolic compounds like this compound are highly reactive substrates for electrophilic halogenation, nitration, sulfonation, and Friedel-Crafts reactions . They can also interact with other food components, such as carbohydrates, proteins, or lipids .Mechanism of Action
Safety and Hazards
While specific safety and hazard information for 4-(1-Hydroxycyclopropyl)phenol is not available, phenolic compounds in general can cause skin irritation, serious eye irritation, and may cause respiratory irritation . They are also suspected of causing genetic defects and may cause damage to organs through prolonged or repeated exposure .
Future Directions
Phenolic compounds, including 4-(1-Hydroxycyclopropyl)phenol, have many beneficial effects on the human body and health . They are becoming increasingly popular for fortification in foods due to their beneficial physiological effects . Future research may focus on the development of efficient methods for their synthesis as well as modern and accurate methods for their detection and analysis .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(1-hydroxycyclopropyl)phenol can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "Phenol", "Cyclopropane", "Sodium hydroxide", "Hydrogen peroxide", "Sulfuric acid", "Sodium bicarbonate", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Cyclopropane is reacted with hydrogen peroxide in the presence of sulfuric acid to form 1-hydroxycyclopropane.", "Step 2: 1-hydroxycyclopropane is then reacted with sodium hydroxide to form sodium 1-hydroxycyclopropanolate.", "Step 3: Phenol is reacted with sodium hydroxide to form sodium phenoxide.", "Step 4: Sodium 1-hydroxycyclopropanolate is then reacted with sodium phenoxide to form 4-(1-hydroxycyclopropyl)phenol.", "Step 5: The product is then extracted using a mixture of methanol and ethyl acetate, and purified using sodium bicarbonate and water." ] } | |
CAS RN |
60068-24-8 |
Molecular Formula |
C9H10O2 |
Molecular Weight |
150.2 |
Purity |
95 |
Origin of Product |
United States |
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